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Compound of Interest

Compound Name: Tridecyl acrylate

Cat. No.: B1594421

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate of tridecyl
acrylate. Due to the limited availability of experimental data for tridecyl acrylate, this report
incorporates data from structurally similar long-chain alkyl acrylates, such as isodecyl acrylate
and lauryl acrylate, as well as predictions from well-established Quantitative Structure-Activity
Relationship (QSAR) models. This approach provides a robust assessment of the likely
environmental behavior of tridecyl acrylate.

Physical and Chemical Properties

A substance's physical and chemical properties are fundamental to understanding its
environmental distribution and persistence. The table below summarizes key properties for

tridecyl acrylate.
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Property Value Source

Molecular Formula C16H3002 --INVALID-LINK--
Molecular Weight 254.41 g/mol --INVALID-LINK--
Appearance Clear liquid --INVALID-LINK--

o 0.043 mg/L at 25°C _
Water Solubility (estimated) EPI Suite™
estimate

0.000196 mmHg at 25°C )
Vapor Pressure . EPI Suite™
(estimated)

Log Kol (Octanol-Water ) )
- o 6.78 (estimated) EPI Suite™
Partition Coefficient)

Environmental Fate and Transport

The environmental fate of tridecyl acrylate is governed by a combination of biotic and abiotic
degradation processes, as well as its potential for bioaccumulation and mobility in various
environmental compartments.

Biodegradation

While specific experimental biodegradation data for tridecyl acrylate is not readily available,
long-chain acrylates are generally expected to be biodegradable.

Surrogate Data and QSAR Predictions:

 |Isodecyl acrylate, a structurally similar long-chain acrylate, is considered to be readily
biodegradable.[1]

o Lauryl acrylate is also classified as readily biodegradable.[2]

* QSAR models provide further insight into the probable biodegradation of tridecyl acrylate.
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Parameter Predicted Value Model

Aerobic Biodegradation Half-

o Weeks BIOWIN (EPI Suite™)
Life in Water
Aerobic Biodegradation Half- _
o ) Weeks to Months BIOWIN (EPI Suite™)
Life in Soil
Ready Biodegradability ) )
Does not biodegrade fast BIOWIN (EPI Suite™)

Prediction

It is important to note that while the ultimate biodegradation of tridecyl acrylate is expected, it
may not meet the stringent criteria for "ready biodegradability” within a 28-day window, which is
common for larger, less water-soluble molecules. The initial step in biodegradation is likely the
enzymatic hydrolysis of the ester bond to form tridecyl alcohol and acrylic acid, which are then
further degraded.[3]

Abiotic Degradation

Abiotic degradation processes, primarily hydrolysis and photolysis, can also contribute to the
transformation of tridecyl acrylate in the environment.

Hydrolysis:

The ester linkage in tridecyl acrylate is susceptible to hydrolysis, particularly under alkaline
conditions.

 |sodecyl acrylate was found to be hydrolytically unstable at pH 9.[1]

* QSAR predictions for tridecyl acrylate suggest that hydrolysis will be a significant
degradation pathway.

Parameter Predicted Value Model
Hydrolysis Half-Life at pH 7 180 days HYDROWIN (EPI Suite™)
Hydrolysis Half-Life at pH 8 18 days HYDROWIN (EPI Suite™)
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Photolysis:

Direct photolysis of tridecyl acrylate in the atmosphere is expected to be a relevant
degradation pathway. The reaction with photochemically produced hydroxyl radicals is
predicted to be rapid.

Parameter Predicted Value Model
Atmospheric Oxidation Half- 0.236 Days (12-hr day; 1.5E6 )
_ AOPWIN (EPI Suite™)
Life OH/cm?)
Bioaccumulation

Bioaccumulation is the process by which a chemical substance is absorbed by an organism
from its surrounding environment. The high octanol-water partition coefficient (Log Kor) of
tridecyl acrylate suggests a potential for bioaccumulation.

Surrogate Data and QSAR Predictions:

o For lauryl acrylate, a calculated bioconcentration factor (BCF) of 217.4 suggests it does not

significantly accumulate in organisms.[2]

* QSAR models provide predictions for tridecyl acrylate's bioaccumulation potential.

Parameter Predicted Value Model
Bioconcentration Factor (BCF) 1,072 L/kg BCFBAF (EPI Suite™)
Log BCF 3.03 BCFBAF (EPI Suite™)

While the predicted BCF is above the threshold for concern in some regulatory frameworks
(e.g., >1000), it is important to consider that factors such as metabolism within the organism

can reduce the actual bioaccumulation potential.

Mobility
The mobility of a chemical in soil and sediment is influenced by its tendency to adsorb to
organic matter and soil particles.
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QSAR Predictions:

The soil adsorption coefficient (KoC) is a key parameter for assessing mobility.

Parameter Predicted Value Model

Soil Adsorption Coefficient

19,300 L/kg KOCWIN (EPI Suite™)
(KoC)

Log KoC 4.29 KOCWIN (EPI Suite™)

The high predicted Koc value indicates that tridecyl acrylate is expected to have low to no
mobility in soil and will tend to partition to sediment in aquatic environments.

Experimental Protocols

Detailed experimental protocols are crucial for generating reliable environmental fate data. The
following sections outline the methodologies for key experiments based on OECD guidelines.

Biodegradation: OECD 301D (Ready Biodegradability:
Closed Bottle Test)

Objective: To assess the ready biodegradability of tridecyl acrylate in an aerobic agueous
medium.

Methodology:

o Test System: A series of sealed glass bottles containing a defined mineral medium, the test
substance (tridecyl acrylate), and a microbial inoculum (typically from a wastewater
treatment plant).

o Test Concentration: A low concentration of the test substance is used, typically 2-10 mg/L.

 Incubation: The bottles are incubated in the dark at a constant temperature (e.g., 20°C) for
28 days.

o Measurement: The depletion of dissolved oxygen in the bottles is measured at regular
intervals and compared to control bottles containing only the inoculum. The amount of
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oxygen consumed is used to calculate the percentage of biodegradation.

o Pass Level: A substance is considered readily biodegradable if it reaches 60% of its
theoretical oxygen demand (ThOD) within a 10-day window during the 28-day test period.

Abiotic Degradation: OECD 111 (Hydrolysis as a
Function of pH)

Objective: To determine the rate of abiotic hydrolysis of tridecyl acrylate in aqueous solutions
at different pH values.

Methodology:

Test System: Sterile aqueous buffer solutions at pH 4, 7, and 9 are prepared.

o Test Substance Addition: A known concentration of tridecyl acrylate is added to each buffer
solution.

 Incubation: The solutions are incubated in the dark at a constant temperature (e.g., 50°C for
a preliminary test, or a more environmentally relevant temperature for a definitive test).

o Sampling and Analysis: Aliquots are taken at specific time intervals and analyzed for the
concentration of the parent compound (tridecyl acrylate) and any major hydrolysis products
using a suitable analytical method (e.g., HPLC or GC-MS).

o Data Analysis: The rate of hydrolysis is determined by plotting the concentration of the test
substance against time. The hydrolysis half-life (DT50) is then calculated for each pH.

Mobility: OECD 106 (Adsorption — Desorption Using a
Batch Equilibrium Method)

Objective: To determine the soil adsorption coefficient (Koc) of tridecyl acrylate.
Methodology:

» Soil Selection: A set of well-characterized soils with varying organic carbon content, pH, and
texture are used.
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Test Solution Preparation: Solutions of tridecyl acrylate in a suitable solvent (e.g., 0.01 M
CaCl2) are prepared at several concentrations.

Equilibration: A known mass of soil is mixed with a known volume of the test solution in a
centrifuge tube. The tubes are then agitated for a sufficient time to reach equilibrium.

Separation and Analysis: The soil and aqueous phases are separated by centrifugation. The
concentration of tridecyl acrylate in the aqueous phase is measured. The amount adsorbed
to the soil is calculated by the difference between the initial and final aqueous
concentrations.

Data Analysis: The adsorption isotherm is plotted, and the soil-water partition coefficient (Kd)
is determined for each soil. The Koc is then calculated by normalizing the Kd value to the
organic carbon content of the soil.

Environmental Degradation Pathway

The following diagram illustrates the potential environmental degradation pathways for tridecyl
acrylate, including both biotic and abiotic routes.

Biotic Degradation

Tridecyl Alcohol

Further Biodegradation CO2 + H20
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Caption: Environmental degradation pathways of tridecyl acrylate.
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Conclusion

Based on data from surrogate long-chain acrylates and QSAR predictions, tridecyl acrylate is
expected to undergo degradation in the environment through both biotic and abiotic pathways.
While it may not be readily biodegradable, it is likely to be ultimately biodegradable. The
primary degradation pathway is anticipated to be the hydrolysis of the ester bond, forming
tridecyl alcohol and acrylic acid, which are subsequently mineralized. Tridecyl acrylate has a
high potential for adsorption to soil and sediment, limiting its mobility. Its potential for
bioaccumulation is uncertain, with some models indicating a BCF of concern, while data from a
similar compound suggests lower bioaccumulation. Experimental testing following standardized
protocols is recommended to definitively determine the environmental fate of tridecyl acrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1594421?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

